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Compound of Interest

Compound Name: Antimony phosphide

Cat. No.: B147865

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Antimony Phosphide (SbP), focusing
on its Chemical Abstracts Service (CAS) numbers, comprehensive safety data, and essential
handling protocols. The information is intended to support researchers, scientists, and drug
development professionals in the safe and effective use of this compound.

Chemical Identification and Properties

Antimony phosphide is a binary semiconductor compound with applications in high-power,
high-frequency electronics and laser diodes.[1] It is typically a black or dark-gray crystalline
solid.[2][3]

Two CAS numbers are associated with antimony phosphide: 25889-81-0 and 53120-23-3.[1]
[2][3][4][5] Both are referenced in chemical databases and by suppliers, and for practical
purposes, they refer to the same compound, SbP.

Physical and Chemical Properties
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Property Value Source(s)

Chemical Formula ShP [21[3114]

Molecular Weight 152.73 g/mol [2][4]
Black or dark-gray crystalline

Appearance ] [2][3]
solid

] ] High (specific value not

Melting Point _ [2][3]
consistently reported)

Solubility Insoluble in water [6]
Reacts with water or moisture
to release highly toxic and
flammable phosphine gas.[7]
Can be oxidized by oxygen to
form antimony and phosphorus

Reactivity oxides. Can be reduced by

hydrogen gas to yield
elemental antimony and
phosphine gas. Reacts with
halogens to produce antimony

and phosphorus halides.[2]

Safety and Toxicology

Antimony phosphide is a toxic compound that presents significant health risks.[3] The primary

hazards are associated with the antimony component and the potential for the release of

phosphine gas.

Hazard Identification

The primary routes of exposure are inhalation, ingestion, and skin/eye contact.[8]

o Acute Effects (Short-term exposure):

o Inhalation: May cause irritation to the nose, throat, and lungs, leading to coughing,

wheezing, and shortness of breath.[7] Exposure to phosphine gas can lead to more
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severe respiratory distress and systemic toxicity.

o Skin Contact: Can cause skin irritation.[6]
o Eye Contact: Can cause eye irritation.[6]

o Ingestion: May cause gastrointestinal irritation. Ingestion of metal phosphides can be fatal
due to the release of phosphine gas in the stomach.[9]

o Chronic Effects (Long-term exposure):

o Prolonged exposure to antimony compounds can lead to respiratory effects, including
chronic bronchitis and emphysema.[10] Animal studies have indicated that chronic
inhalation of some antimony compounds may lead to lung tumors.[10]

Quantitative Toxicity Data

Specific LD50 and LC50 values for antimony phosphide are not readily available in published
literature.[11] Therefore, for risk assessment, it is crucial to consider the toxicity data for its
components and potential decomposition products: antimony and phosphine.
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Substance/Paramet )

Value Species Source(s)
er
Antimony &
Compounds (as Sb)
OSHA PEL (TWA) 0.5 mg/m3 Human [8]
NIOSH REL (TWA) 0.5 mg/m3 Human [8]
ACGIH TLV (TWA) 0.5 mg/m3 Human [8]
IDLH 50 mg/m3 Human [8]
Phosphine (PH3)
LC50 (4-hour ~15 mg/m3 (~10.7
, , Rat [12]
inhalation) ppm)
IDLH 50 ppm Human [9]
Aluminum Phosphide
(as a proxy for metal
phosphides)
Oral LD50 11.5 mg/kg Rat [12]
Zinc Phosphide (as a
proxy for metal
phosphides)
Oral LD50 40 mg/kg Rat [9]

PEL: Permissible Exposure Limit; REL: Recommended Exposure Limit; TLV: Threshold Limit
Value; TWA: Time-Weighted Average; IDLH: Immediately Dangerous to Life or Health.

Toxicological Mechanisms

The toxicity of antimony phosphide can be attributed to both the antimony cation and the
phosphide anion, which can be released as phosphine gas.
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e Antimony Toxicity: Antimony is known to induce cell death through various mechanisms. It
can trigger the production of reactive oxygen species (ROS), which in turn inhibits the protein
kinase B (Akt)/mammalian target of rapamycin (mTOR) signaling pathway, leading to
neuronal autophagic death.[13] Other studies suggest that antimony can exacerbate the
MAPK signaling pathway in lung carcinomas and promote inflammation via the ferroptosis
pathway.[14][15]

e Phosphine Toxicity: Phosphine is a potent metabolic poison. Its primary mechanism of
toxicity involves the inhibition of cytochrome c oxidase (Complex 1V) in the mitochondrial
electron transport chain.[16] This disruption of cellular respiration leads to a severe energy
deficit, increased production of ROS, and subsequent oxidative stress and cell death.[16][17]
Phosphine has also been shown to inhibit acetylcholinesterase, leading to an overstimulation
of acetylcholine signaling, which can contribute to its neurotoxic effects.[17][18]

Signaling Pathway Diagram

Caption: Toxicity pathways of antimony phosphide.

Experimental Protocols

Due to the high toxicity and reactivity of antimony phosphide, strict adherence to safety
protocols is mandatory.

Synthesis of Antimony Phosphide

A common method for synthesizing antimony phosphide is through the direct reaction of the
elements at high temperatures in a sealed, evacuated quartz ampoule.

Materials and Equipment:

o High-purity antimony powder
e Red phosphorus

e Quartz ampoule

e High-vacuum line
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e Tube furnace with temperature controller
 Inert atmosphere glovebox
Procedure:

« Inside an inert atmosphere glovebox, weigh stoichiometric amounts of high-purity antimony
and red phosphorus.

o Transfer the reactants into a clean, dry quartz ampoule.

» Attach the ampoule to a high-vacuum line and evacuate to a pressure of at least 10> Torr.
e While under vacuum, seal the ampoule using a hydrogen-oxygen torch.

o Place the sealed ampoule inside a tube furnace.

» Slowly heat the furnace to a temperature of 600-800°C over several hours.

e Maintain the temperature for 24-48 hours to ensure a complete reaction.

e Slowly cool the furnace back to room temperature.

o Carefully open the ampoule inside an inert atmosphere glovebox to recover the antimony
phosphide product.

Safe Handling and Storage Protocol

Engineering Controls:

 All work with antimony phosphide powder must be conducted in a certified chemical fume
hood or a glovebox to prevent inhalation of dust.

e The work area should be well-ventilated.
Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles and a face shield.
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» Skin Protection: A flame-retardant lab coat and chemically resistant gloves (e.g., nitrile).

o Respiratory Protection: For situations where dust generation is unavoidable and engineering
controls are insufficient, a NIOSH-approved respirator with appropriate particulate filters
should be used.

Handling Procedures:
» Before handling, ensure that a safety shower and eyewash station are readily accessible.

e Handle in an inert atmosphere (e.g., argon or nitrogen) whenever possible to prevent
reaction with air moisture.

e Avoid any contact with water, acids, or other protic solvents, as this will generate toxic
phosphine gas.

o Use non-sparking tools to prevent ignition of flammable phosphine gas.
o Keep containers tightly sealed when not in use.
Storage:

e Store in a cool, dry, well-ventilated area away from incompatible materials such as acids and
oxidizing agents.

e The storage container must be tightly sealed and clearly labeled with the chemical name and
all relevant hazard warnings.

Spill and Waste Disposal Protocol

Spill Response:
e Evacuate the area immediately.

« If phosphine gas may have been generated, do not re-enter without appropriate respiratory
protection (SCBA).

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147865?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o For small, dry spills, carefully scoop the material into a labeled, dry container for hazardous
waste disposal. Avoid creating dust.

» Do not use water to clean up spills.

Waste Disposal:

o Antimony phosphide waste is classified as hazardous waste.

» Dispose of waste in accordance with all local, state, and federal regulations.

o Partially reacted or unreacted material requires deactivation before disposal. This should be
done by trained personnel. Acommon method for deactivating metal phosphides involves
slowly adding the material to a large volume of a basic solution (e.g., sodium hydroxide
solution) in a well-ventilated area to control the release of phosphine gas. This procedure is
hazardous and should only be performed by experienced chemists with appropriate safety
measures in place.[19][20][21][22]

Experimental Workflow Diagram
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1. Risk Assessment
- Review SDS & Literature
- Identify Hazards (Sb, PHs)
- Plan Emergency Procedures

2. Prepare PPE & Engineering Controls
- Fume Hood/Glovebox Check
- Assemble PPE (Gloves, Goggles, etc.)

3. Synthesis/Handling
- Work in Inert Atmosphere
- Avoid Water/Acids
- Use Non-Sparking Tools

Store Product

4. Storage
- Tightly Sealed Container
- Cool, Dry, Ventilated Area
- Away from Incompatibles

5. Waste Collection
- Segregate Waste
- Label Hazardous Waste Container

6. Decontamination
- Clean Work Area (Dry Method)
- Decontaminate PPE

7. Waste Disposal
- Follow Institutional Protocols
- Arrange for Hazardous Waste Pickup

End: Documentation

Click to download full resolution via product page

Caption: Safe handling workflow for antimony phosphide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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